Cas no 1105193-41-6 (5-(3,4,5-trimethoxyphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3,4,5-trimethoxyphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1105193-41-6
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• MDL: MFCD07377281
• CID: 2606396
• PubChem ID: 33676007
• Update Time: 2025-04-21

5-(3,4,5-trimethoxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trimethoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(3,4,5-trimethoxyphenyl)isoxazole-3-carboxylic acid
• MFCD07377281
• AKOS005207885
• DTXSID10652791
• F1967-0229
• EN300-238103
• 1105193-41-6

• MDL： MFCD07377281
• Inchi： 1S/C13H13NO6/c1-17-10-4-7(5-11(18-2)12(10)19-3)9-6-8(13(15)16)14-20-9/h4-6H,1-3H3,(H,15,16)
• InChI Key： UYIOCOCCSKXONZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 279.07428713Da
• Monoisotopic Mass: 279.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.3±45.0 °C at 760 mmHg
• Flash Point: 238.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(3,4,5-trimethoxyphenyl)-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles